Carbonic acid, cadmium salt

• IUPAC Name: cadmium;carbonic acid
• InChI: InChI=1S/CH2O3.Cd/c2-1(3)4;/h(H2,2,3,4)
• InChI Key: KOHRTFCSIQIYAE-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(O)O.[Cd]
• Molecular Formula: CH2CdO3
• Related CAS: 93820-02-1
• Molecular Weight: 174.44 g/mol
• CAS No.: 513-78-0, 93820-02-1

Description

Overview of Research Significance in Contemporary Chemical Science

The contemporary significance of cadmium carbonate in chemical science is multifaceted, stemming from its utility as a precursor for various cadmium-based materials, its role in catalysis, and its applications in materials science and environmental remediation.

In materials science, cadmium carbonate is a crucial starting material for the synthesis of other cadmium compounds, such as cadmium oxide (CdO), cadmium sulfide (B99878) (CdS), and cadmium selenide (B1212193) (CdSe), which are pivotal in the fabrication of pigments, coatings, and electronic components. healthchemix.commdpi.com Recent research has highlighted its potential as a precursor for semiconductor films, with studies demonstrating the synthesis of optimized CdCO₃ films for optoelectronic applications, including solar cells. mdpi.com The thermal decomposition of cadmium carbonate to form cadmium oxide is a key process in producing materials with specific electronic and optical properties. healthchemix.com

The catalytic activity of cadmium carbonate is another area of active investigation. It has been employed as a catalyst in organic synthesis, for instance, in the Koenigs-Knorr reaction for the synthesis of glycosides. rsc.orgresearchgate.net Furthermore, cadmium carbonate has been explored as an electrocatalyst for the efficient activation and electrochemical reduction of carbon dioxide, showcasing its potential in addressing environmental challenges. acs.org

In environmental science, cadmium carbonate plays a dual role. It is studied for its potential in the remediation of heavy metal contamination. chemimpex.com The compound can immobilize cadmium ions in contaminated soils by forming stable precipitates, thereby reducing their bioavailability. mdpi.com Conversely, the environmental and health risks associated with cadmium compounds necessitate research into safe handling and disposal methods. healthchemix.comontosight.ai

The study of cadmium carbonate nanoparticles represents a burgeoning research front. These nanoparticles can self-aggregate carbon dioxide to produce nanostructural alkoxides and oxides, opening avenues for novel material synthesis. rxmarine.com Microbially mediated precipitation of cadmium carbonate nanoparticles is also being explored for its potential in bioremediation and CO₂ fixation. ingentaconnect.comfrontiersin.org

Historical Trajectory of Academic Investigations on Cadmium Carbonate

The study of cadmium carbonate has evolved over the years, from fundamental characterization to the exploration of its advanced applications. Initially, research focused on its natural occurrence as the mineral otavite and its basic chemical and physical properties. atamanchemicals.comnj.gov Early manufacturing methods involved processes such as the oxidation of cadmium sulfide or sulfite (B76179) at high temperatures. nih.gov

A significant area of historical research has been the thermal decomposition of cadmium carbonate. Studies have established the kinetics of this process, which yields cadmium oxide and carbon dioxide, a reaction crucial for its application as a precursor. udsm.ac.tzakjournals.comakjournals.com These investigations have employed techniques like thermogravimetry to understand the reaction mechanism and determine kinetic parameters such as activation energy. udsm.ac.tzakjournals.com

The synthesis of cadmium carbonate has also been a subject of long-standing academic interest. Various methods have been developed, including precipitation from cadmium salt solutions using ammonium (B1175870) carbonate to obtain pure crystals. atamanchemicals.comnih.gov Other historical synthesis routes include the treatment of cadmium nitrate (B79036) or other cadmium salts with various reagents. nih.gov A Russian patent from 1981 describes a method using metallic cadmium treated with an ammonia-carbonate copper solution to produce high-purity cadmium carbonate. google.com

In the latter half of the 20th century and into the 21st, research began to focus more on the application-oriented aspects of cadmium carbonate. Its use in the production of pigments for ceramics and glass has been a traditional application. atamanchemicals.comhealthchemix.com Its role as a stabilizer in plastics, though now largely phased out due to environmental concerns, was also an area of study. healthchemix.com The catalytic properties of cadmium carbonate in organic reactions, such as the Koenigs-Knorr reaction, were also investigated during this period. rsc.orgresearchgate.net

Current Research Paradigms and Foundational Challenges in Cadmium Carbonate Science

Current research on cadmium carbonate is characterized by a focus on nanotechnology, advanced materials, and environmental applications, while also addressing the inherent challenges associated with its toxicity.

Nanomaterials and Advanced Synthesis: A major paradigm is the synthesis and characterization of cadmium carbonate at the nanoscale. Researchers are exploring methods like chemical bath deposition (CBD) to produce optimized CdCO₃ thin films with controlled properties for optoelectronic devices. mdpi.comresearchgate.net The synthesis of cadmium carbonate nanoparticles with uniform, sphere-like architectures is another active area, with potential applications in catalysis and materials science. rxmarine.com Microbially induced carbonate precipitation is being investigated as an environmentally friendly method to produce cadmium carbonate nanoparticles for applications like CdO nanoparticle synthesis and cadmium immobilization. ingentaconnect.com

Crystal Engineering and High-Pressure Studies: The crystal structure of cadmium carbonate continues to be a subject of investigation. While it typically crystallizes in the trigonal system, recent research has discovered a new monoclinic high-pressure polymorph of CdCO₃. acs.orgacs.org The synthesis and characterization of new cadmium carbonates and coordination polymers under extreme conditions are expanding our understanding of its structural diversity and potential for new materials. acs.orgiaea.orgrsc.org

Environmental Remediation and Sequestration: A significant research thrust is focused on the use of carbonate materials for environmental remediation. Studies are investigating the effectiveness of carbonate precipitation in immobilizing cadmium in contaminated soils and water. mdpi.comrsc.orgacs.org The process of microbially-induced carbonate precipitation (MICP) is being explored as a sustainable approach to reduce the bioavailability of cadmium in agricultural soils. frontiersin.org Research also examines the long-term stability of precipitated cadmium carbonate under varying environmental conditions. acs.org

Foundational Challenges: A primary challenge in cadmium carbonate research is mitigating the environmental and health risks associated with cadmium. healthchemix.comontosight.ai This necessitates the development of safer handling protocols, greener synthesis methods, and effective containment and disposal strategies. Another challenge lies in achieving precise control over the morphology, crystal structure, and properties of synthesized cadmium carbonate materials, particularly at the nanoscale, to optimize their performance in specific applications. Furthermore, understanding the complex reaction mechanisms and kinetics in various applications, from catalysis to environmental remediation, remains a key area for fundamental research. udsm.ac.tzakjournals.com

Interactive Data Tables

Physical and Chemical Properties of Cadmium Carbonate

Property	Value	Source
Chemical Formula	CdCO₃	atamanchemicals.com
Molecular Weight	172.42 g/mol	healthchemix.com
Appearance	White crystalline solid/powder	atamanchemicals.comhealthchemix.com
Crystal System	Trigonal (Otavite)	atamanchemicals.com
Density	5.026 g/cm³
Solubility in water	Sparingly soluble (94 mg/L at 25°C)
Solubility in other solvents	Soluble in acids and ammonium salts	atamanchemicals.com
Decomposition Temperature	Decomposes to CdO and CO₂ at ~357-500 °C	nih.gov
Mohs Hardness	3.5 to 4	atamanchemicals.com

Key Research Findings on Cadmium Carbonate

Research Area	Key Finding	Application/Significance	Source
Optoelectronics	Optimized CdCO₃ films can be synthesized via chemical bath deposition to serve as precursors for semiconductor materials like CdSe and CdTe.	Production of thin films for solar cells and other electronic devices.	mdpi.com
Environmental Remediation	Cadmium carbonate effectively immobilizes cadmium in contaminated soils, reducing its bioavailability by forming stable precipitates.	Soil remediation and reduction of heavy metal pollution.	mdpi.com
Catalysis	Cadmium carbonate acts as a catalyst in organic reactions, such as the Koenigs–Knorr synthesis of glycosides.	Facilitating specific organic transformations.	rsc.org
Nanotechnology	Cadmium carbonate nanoparticles can be synthesized and have been shown to self-aggregate carbon dioxide.	Potential for novel material synthesis and CO₂ capture.	rxmarine.com
High-Pressure Chemistry	A new monoclinic high-pressure polymorph of CdCO₃ has been synthesized and characterized.	Expanding the fundamental understanding of cadmium carbonate's crystal structures and properties.	acs.org

Synthesis Methodologies and Precursor Chemistry of Cadmium Carbonate

Chemical Bath Deposition (CBD) Techniques for Film and Nanomaterial Fabrication

Chemical Bath Deposition (CBD) is a widely utilized technique for fabricating thin films and nanomaterials of cadmium carbonate due to its simplicity, low cost, and ability to produce uniform coatings over large areas. wikipedia.orgresearchgate.net This method involves the controlled precipitation of the desired compound from a solution onto a substrate. wikipedia.org The process is typically carried out at relatively low temperatures, often below 100 °C, in an aqueous solution. wikipedia.org

The CBD process for cadmium carbonate generally involves the slow release of cadmium (Cd²⁺) and carbonate (CO₃²⁻) ions in a chemical bath, leading to the heterogeneous nucleation and growth of a CdCO₃ film on the submerged substrate. 193.226.7researchgate.net The technique is particularly advantageous for creating thin films for applications such as solar cells and other optoelectronic devices. researchgate.netoaji.net

The quality, thickness, and properties of cadmium carbonate films synthesized via CBD are highly dependent on several process parameters. Optimization of these parameters is crucial to achieve desired film characteristics and to minimize homogeneous reactions in the solution, which can lead to powder formation instead of film deposition. researchgate.netucf.edu Key parameters that are typically controlled include:

Deposition Time: The duration of the deposition directly influences the thickness of the film. Longer deposition times generally result in thicker films, although the growth rate may decrease over time as the concentration of reactants diminishes. researchgate.netdntb.gov.ua

Temperature: The reaction temperature affects the rate of precursor decomposition and the diffusion of ions in the solution. An optimal temperature ensures a controlled reaction rate, favoring heterogeneous growth on the substrate. 193.226.7

pH of the Solution: The pH plays a critical role in the availability of carbonate ions and the formation of cadmium hydroxide (B78521) complexes. Alkaline conditions are often employed to facilitate the controlled release of Cd²⁺ ions. 193.226.7

Concentration of Precursors: The concentrations of the cadmium source and the carbonate source determine the supersaturation of the solution, which in turn affects the nucleation and growth kinetics. mdpi.com

Complexing Agents: The addition of complexing agents helps to control the concentration of free Cd²⁺ ions, preventing rapid precipitation and promoting layer-by-layer growth on the substrate. researchgate.net

A study on the optimization of CdCO₃ films reported using different deposition times (10, 11, and 12 hours) to control the film properties for its potential use as a precursor for other cadmium-derived semiconductors. researchgate.netdntb.gov.ua

Table 1: Influence of Deposition Time on CdCO₃ Film Properties

Deposition Time (hours)	Resulting Film Characteristics
10	Initial uniform film formation
11	Increased film thickness and uniformity
12	Further increase in thickness, potential for surface morphology changes

This table is generated based on the concept of optimizing deposition time as a key parameter in CBD, as suggested by the research on CdCO₃ film synthesis. researchgate.netdntb.gov.ua

The choice of precursors is fundamental to the successful synthesis of cadmium carbonate by CBD. The cadmium source is typically a soluble salt, while the carbonate source is a compound that can controllably release carbonate ions.

Commonly used precursors include:

Cadmium Source: Cadmium nitrate (B79036), cadmium chloride, cadmium sulfate (B86663), and cadmium acetate (B1210297) are frequently used as sources of Cd²⁺ ions. researchgate.netresearchgate.net The choice of the cadmium salt can influence the reaction kinetics and the purity of the final product. researchgate.net

Carbonate Source: Urea (B33335) is a common precursor for carbonate ions. In an aqueous solution at elevated temperatures, urea hydrolyzes to produce ammonia (B1221849) and carbon dioxide, which then forms carbonate ions. This slow and controlled release is ideal for CBD. nih.gov Sodium carbonate or ammonium (B1175870) carbonate can also be used. nih.govbu.edu.eg

Cd²⁺(aq) + CO₃²⁻(aq) → CdCO₃(s)

Research has shown that the type of cadmium source can significantly impact the formation of CdCO₃ microcrystals. For instance, cadmium nitrate and cadmium sulfate have been found to be effective for preparing pure CdCO₃, whereas using cadmium chloride might not yield a pure product. researchgate.net The formation of CdCO₃ films is intended to create a more uniform, dense, and adherent precursor layer compared to other materials like Cd(OH)₂. researchgate.net

Hydrothermal and Solvothermal Synthetic Routes

Hydrothermal and solvothermal methods are effective for synthesizing crystalline inorganic materials, including cadmium carbonate, with controlled morphologies. bu.edu.eg These techniques involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions at elevated temperatures and pressures in a sealed vessel, such as an autoclave. wikipedia.orgmdpi.com

The hydrothermal synthesis of cadmium-based coordination polymers has been reported, indicating the suitability of this method for crystallizing cadmium-containing structures. bohrium.com For cadmium carbonate, this method can yield well-defined crystals with specific morphologies by carefully controlling parameters like temperature, reaction time, and the precursors used. bu.edu.eg For example, a cadmium oleate (B1233923) precursor has been used in a hydrothermal method to synthesize ultralong nanowires of cadmium phosphate (B84403) hydroxide, which could potentially be adapted for carbonate synthesis. nih.gov The process generally allows for the formation of materials that are not stable under ambient conditions.

Sonochemical Synthesis Approaches

Sonochemical synthesis utilizes the energy of high-frequency ultrasound to induce chemical reactions. mdpi.com The process of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—creates localized hot spots with extremely high temperatures and pressures, leading to the formation of unique nanomaterials. nju.edu.cnresearchgate.net

This approach has been successfully employed to synthesize nanoparticles of CdCO₃. In a typical procedure, a solution containing a cadmium source, such as cadmium acetate, and a reagent like tetramethylammonium (B1211777) hydroxide is subjected to ultrasonic irradiation. researchgate.net The intense conditions created by cavitation facilitate the reaction and the formation of nanoparticles. The resulting CdCO₃ nanoparticles can then be converted to cadmium oxide (CdO) nanoparticles through thermal decomposition. researchgate.net A two-step sonochemical route has also been used to create one-dimensional CdS and CdSe assemblies, where cadmium hydroxide particles are first formed as templates under sonication and then converted to the final product. nju.edu.cnnih.gov This template-assisted approach could potentially be adapted for the synthesis of one-dimensional cadmium carbonate nanostructures.

Solid-State and High-Pressure Synthesis of Cadmium Carbonate Polymorphs

Solid-state synthesis methods involve reactions between solid reactants at elevated temperatures. These methods are generally used to produce bulk polycrystalline materials. For cadmium carbonate, solid-state reactions could involve the thermal decomposition of a precursor complex. acs.org

More advanced techniques involve the use of extreme thermodynamic conditions, such as high pressure and high temperature, to synthesize novel polymorphs of materials. lehigh.edugithub.io Polymorphs are different crystalline forms of the same compound, which can exhibit distinct physical and chemical properties. chemtube3d.comnih.gov

Recent research has demonstrated the synthesis of new polymorphs of cadmium carbonate under extreme conditions. By subjecting otavite (the naturally occurring form of CdCO₃) to laser heating at a pressure of 43 GPa in a carbon dioxide atmosphere, a new high-pressure monoclinic (P2₁/c) polymorph of CdCO₃ was synthesized. acs.orgconsensus.app This novel structure was characterized using single-crystal X-ray diffraction and Raman spectroscopy, with the results supported by DFT calculations. acs.orgconsensus.app In the same experiment, another new cadmium carbonate, CdC₂O₅, was also synthesized. acs.orgconsensus.app The synthesis of carbonates containing other elements, such as chromium, has also been achieved at pressures between 45 and 55 GPa. acs.org The ability to synthesize new polymorphs under high pressure opens up possibilities for discovering materials with unique properties. mdpi.com

Table 2: High-Pressure Synthesis of a New Cadmium Carbonate Polymorph

Precursor	Pressure (GPa)	Synthesis Method	Resulting Polymorph	Crystal System
Otavite (CdCO₃)	43	Laser heating in CO₂	New high-pressure CdCO₃	Monoclinic (P2₁/c)

This table is based on the findings reported in the synthesis of new cadmium carbonates under extreme conditions. acs.orgconsensus.app

Biogenic and Biomimetic Synthesis Pathways

Biogenic and biomimetic approaches offer environmentally sustainable routes for the synthesis of cadmium carbonate. These methods primarily leverage the metabolic activities of microorganisms to induce the precipitation of metal carbonates.

Microbially Induced Carbonate Precipitation (MICP) Mechanisms

Microbially Induced Carbonate Precipitation (MICP) is a widely studied bioremediation technique that effectively immobilizes toxic heavy metals like cadmium by precipitating them as insoluble carbonate salts. nih.govfrontiersin.org The most common and efficient metabolic pathway utilized for MICP is ureolysis, driven by urease-producing bacteria. frontiersin.orgdundee.ac.uk

The process begins with the enzymatic hydrolysis of urea by urease, which produces ammonia and carbamate (B1207046). The carbamate then spontaneously hydrolyzes to form additional ammonia and carbonic acid. dundee.ac.uk These reactions lead to a significant increase in the local pH and the concentration of carbonate ions in the environment. The elevated carbonate concentration, in the presence of divalent cadmium cations (Cd²⁺), leads to the precipitation of cadmium carbonate (CdCO₃), also known as the mineral otavite. frontiersin.orgdundee.ac.uk

Numerous bacterial species have been identified for their capability to induce cadmium carbonate precipitation, including Pseudochrobactrum sp., Terrabacter tumescens, and various strains of Pseudomonas aeruginosa and Providencia rettgeri. nih.govdundee.ac.ukgoldschmidt.info Studies have shown that this process can achieve very high cadmium removal efficiencies, often exceeding 90-99%. nih.govdundee.ac.uk The mechanisms for Cd²⁺ removal are multifaceted and include co-precipitation with calcium carbonate, adsorption onto the surface of precipitates, precipitation on the bacterial cell surface which acts as a nucleation site, intracellular accumulation, and extracellular chemisorption. nih.govfrontiersin.org

Key Factors in Ureolysis-Driven MICP for Cadmium Carbonate Formation

Factor	Role in Precipitation	Example Organisms
Urease Enzyme	Catalyzes urea hydrolysis, initiating the reaction cascade.	Pseudochrobactrum sp., Terrabacter tumescens
Urea	Substrate for urease, providing the carbonate source.	N/A
pH Increase	Driven by ammonia production, creates alkaline conditions favorable for carbonate precipitation.	N/A
Bacterial Cell Surface	Acts as a nucleation site for crystal formation.	Pseudomonas aeruginosa, Providencia rettgeri
Cadmium Ions (Cd²⁺)	Reacts with carbonate ions to form insoluble cadmium carbonate.	N/A

Role of Anaerobic Granular Sludge in Cadmium Carbonate Bioprecipitation

Anaerobic granular sludge has been proven to be highly effective in inducing the bioprecipitation of cadmium carbonate. researchgate.net This method utilizes a consortium of microorganisms within the sludge granules to facilitate the immobilization of cadmium. Research demonstrates that anaerobic sludge can achieve high cadmium utilization efficiencies, reaching approximately 97.4% within 18 hours of incubation. researchgate.net

The primary mechanism is believed to be ureolysis, indicated by a significant increase in pH to around 8.9 in all test cases, which creates the necessary alkaline conditions for carbonate precipitation. researchgate.net Characterization using Scanning Electron Microscopy (SEM) and X-ray diffraction (XRD) has confirmed that the anaerobic sludge precipitates Cd²⁺ into cadmium carbonate (CdCO₃) crystals. researchgate.net

These biogenically synthesized crystals are rhombohedral in shape and range in size from 100 to 700 nm. researchgate.net Furthermore, Transmission Electron Microscopy (TEM) has revealed the bioaccumulation of these cadmium carbonate crystals on the bacterial cell walls and the formation of even smaller crystals, less than 100 nm in size. researchgate.net The synthesis of these crystals has been particularly associated with a synergetic effect between the bacterial species Klebsiella pneumoniae and Escherichia coli within the sludge. researchgate.net This process not only serves as a bioremediation strategy but also as a green route for synthesizing cadmium carbonate, which can then be converted to cadmium oxide through calcination. researchgate.net

Characteristics of Cadmium Carbonate from Anaerobic Sludge Bioprecipitation

Parameter	Finding
Cadmium Removal Efficiency	97.4% ± 1.1% after 18 hours
Precipitated Compound	Cadmium Carbonate (CdCO₃)
Crystal Shape	Rhombohedral
Crystal Size (SEM)	100 to 700 nm
Crystal Size (TEM)	<100 nm observed on cell walls
Associated Bacteria	K. pneumoniae and E. coli
Proposed Mechanism	Ureolysis (indicated by pH increase to ~8.9)

Advanced Structural Elucidation and Morphological Analysis of Cadmium Carbonate

Crystallographic Studies and Polymorphism of Cadmium Carbonate

Polymorphism refers to the ability of a solid material to exist in more than one form or crystal structure. The different crystalline states of a substance are known as polymorphs and can exhibit distinct physical and chemical properties.

Rhombohedral and Hexagonal Crystal Systems

Cadmium carbonate (CdCO₃), found in nature as the mineral otavite, crystallizes in the trigonal crystal system, which is part of the hexagonal crystal family. wikipedia.orgnih.gov This family is characterized by a unit cell with two equal axes (a and b) at an angle of 120° to each other, and a third axis (c) that is perpendicular to the plane of the other two. wikipedia.org The trigonal system itself includes space groups that can be described by either a rhombohedral or a hexagonal lattice. wikipedia.orgdbpedia.org

The rhombohedral lattice can be visualized as a cube that has been stretched or compressed along a body diagonal. In practice, the hexagonal description is often preferred due to the convenience of a coordinate system with two 90° angles. wikipedia.org

Determination of Preferential Crystal Planes and Lattice Parameters

X-ray diffraction studies are crucial for determining the preferential orientation of crystal planes and the lattice parameters of cadmium carbonate. The lattice parameters define the size and shape of the unit cell. For the hexagonal system, these are the lengths of the 'a' and 'c' axes.

Research has shown that under certain growth conditions, such as in the presence of fatty acid monolayers, cadmium carbonate crystals exhibit preferential orientation with the {012} direction. researchgate.net In the absence of such templates, the {104} rhombohedron is the predominant crystal type. researchgate.net Other observed crystallographic faces include the (001) and {100} planes. researchgate.net The interplanar spacing, which is the distance between adjacent parallel crystal planes, is a key parameter measured in X-ray diffraction that allows for the determination of the crystal structure.

Observed Crystal Faces and Orientations of Cadmium Carbonate

Condition	Predominant Crystal Face/Orientation	Source
In the absence of a monolayer	{104} rhombohedron	researchgate.net
Under fatty acid monolayers	{012} orientation	researchgate.net
Minority crystal face observed	(001)	researchgate.net

Phase Transformations and High-Pressure Polymorphs

The study of materials under high pressure is a significant field of research that can lead to the discovery of new phases with unique properties. mdpi.comrsc.org When subjected to extreme pressures, cadmium carbonate undergoes phase transformations, resulting in the formation of high-pressure polymorphs.

A recent study involving the laser heating of otavite in CO₂ at 43 GPa led to the synthesis of a new monoclinic (P2₁/c) high-pressure polymorph of CdCO₃. acs.org This new structure retains the trigonal [CO₃]²⁻ groups. acs.org The investigation of phase transitions in carbonates is essential for understanding geological processes and for the potential synthesis of novel materials. aps.org

Investigation of Novel Carbonate Anions within Cadmium Carbonate Structures (e.g., Pyramidal [C₄O₁₀]⁴⁻)

Under extreme conditions, the carbonate anion itself can adopt novel configurations. In the same high-pressure experiment that produced the new monoclinic polymorph of CdCO₃, another new cadmium carbonate, CdC₂O₅, was synthesized. acs.org The crystal structure of this compound is particularly noteworthy as it contains pyramidal [C₄O₁₀]⁴⁻ building blocks. acs.org These are formed by [CO₄] tetrahedra, indicating a change in the coordination of the carbon atom. acs.org

Microstructural and Nanostructural Characterization

Scanning Electron Microscopy (SEM) for Surface Morphology and Microstructure

Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface morphology and microstructure of materials at high resolution. azooptics.commdpi.comnih.gov It operates by scanning a focused beam of electrons over a sample's surface, which generates signals that provide information about the sample's topography and composition. azooptics.commdpi.com

SEM analysis of cadmium carbonate reveals that its particle morphology is highly dependent on the synthesis conditions. For instance, CdCO₃ particles prepared by a homogeneous precipitation method using urea (B33335) and cadmium sulfate (B86663) can form micrometer-sized particles. researchgate.net The morphology of carbonate crystals can vary significantly, with common forms including spherulites and dumbbell shapes. researchgate.net In the absence of an organic template, cadmium carbonate crystals often exhibit a rhombohedral morphology. researchgate.net

Summary of Cadmium Carbonate Morphologies Observed by SEM

Synthesis/Growth Condition	Observed Morphology	Source
Homogeneous precipitation with urea and cadmium sulfate	Micrometer-sized particles	researchgate.net
General carbonate precipitation	Spherulites, dumbbells	researchgate.net
In the absence of an organic template	Rhombohedra	researchgate.net
Under alcohol monolayers	Modified rhombohedra	researchgate.net
Under fatty acid monolayers	Rounded edges and faces	researchgate.net

Transmission Electron Microscopy (TEM) for Nanoscale Features (e.g., Nanowires, Nanorings)

Transmission Electron Microscopy (TEM) is a powerful technique for the characterization of nanoscale materials, providing detailed information on their topography, morphology, composition, and crystalline structure. youtube.comresearchgate.net For cadmium carbonate nanomaterials, such as nanowires and nanorings, TEM analysis is crucial for visualizing their high-resolution structure. nih.gov The technique can reveal quantitative data on particle and grain size, size distribution, and homogeneity. researchgate.net

In the analysis of cadmium carbonate nanostructures, TEM can be used to directly observe the distinct shapes of the material, confirming the presence of wire- or ring-like morphologies. researchgate.net High-Resolution TEM (HR-TEM) further allows for the visualization of the crystal lattice, enabling the measurement of inter-planar distances. youtube.com Additionally, Selected Area Electron Diffraction (SAED), a technique available in TEM, provides information about the crystallinity of the nanowires and nanorings, confirming their crystalline phase. youtube.comresearchgate.net Compositional analysis at the nanoscale can be achieved through Energy-Dispersive X-ray Spectroscopy (EDS) coupled with TEM, which can confirm the elemental makeup of the observed nanostructures. researchgate.net

Porosity and Fluid Pathway Development in Cadmium Carbonate Systems

The formation of cadmium carbonate through the reaction of cadmium-containing solutions with calcium carbonates can lead to the development of significant porosity and distinct fluid pathways. uu.nlresearchgate.net When calcite (a form of calcium carbonate) reacts with cadmium solutions, the process occurs via a dissolution-precipitation mechanism that starts at the surface. uu.nlresearchgate.net This reaction precipitates a (Ca,Cd)CO₃ solid phase. uu.nlresearchgate.net

Fluid moves through the porosity that develops within this newly formed cadmium-containing carbonate layer and along the grain boundaries. uu.nlresearchgate.net Studies using X-ray tomography on these systems have shown that the resulting porosity is often disconnected. uu.nlresearchgate.net The extent of the reaction and, consequently, the development of porosity can be influenced by the concentration of cadmium in the solution; higher concentrations can sometimes decrease the extent of the reaction in calcite systems. uu.nlresearchgate.net In contrast, when aragonite (another calcium carbonate polymorph) reacts, it can lead to reaction-induced fracturing, creating pathways that allow the reaction to proceed faster and more efficiently toward the center of the material. uu.nlresearchgate.net

Spectroscopic Investigations of Cadmium Carbonate Materials

Fourier-Transform Infrared (FTIR) Spectroscopy for Vibrational Modes of Carbonate and Hydroxyl Groups

Fourier-Transform Infrared (FTIR) spectroscopy is a key analytical technique for identifying the functional groups present in a material by measuring the absorption of infrared radiation. nih.gov In the study of cadmium carbonate, FTIR is used to identify the characteristic vibrational modes of the carbonate (CO₃²⁻) and hydroxyl (OH⁻) groups. researchgate.net

The free carbonate ion has four fundamental intramolecular vibrations: ν₁ (symmetric stretching), ν₂ (out-of-plane bending), ν₃ (asymmetric stretching), and ν₄ (in-plane bending). spectroscopyonline.com These vibrational modes are sensitive to the local chemical environment, including the mass of the associated cation. nih.gov In cadmium carbonate, the absorption bands associated with the vibrations of the CO₃²⁻ anions are found in the mid-infrared region. researchgate.net For instance, a band observed around 1447 cm⁻¹ can be indexed to vibration modes of C=O and OH⁻ groups. researchgate.net The position of the ν₄ band is particularly useful for identifying carbonate minerals, as its position changes distinctly with the cation. spectroscopyonline.com While calcite (CaCO₃) shows this band around 712 cm⁻¹, magnesite (MgCO₃) shows it at 748 cm⁻¹. spectroscopyonline.com The substitution of calcium with cadmium influences the position of these vibrational bands.

The table below summarizes the typical FTIR vibrational modes for carbonate groups.

Vibrational Mode	Description	Typical Wavenumber Range (cm⁻¹)
ν₁	Symmetric C-O Stretch	~1060 - 1090
ν₂	Out-of-Plane Bend	~860 - 880
ν₃	Asymmetric C-O Stretch	~1420 - 1450
ν₄	In-Plane Bend	~700 - 750

Raman Spectroscopy for Molecular Vibrations and Crystal Structure Probing

Raman spectroscopy provides complementary information to FTIR by probing the molecular vibrations that cause a change in polarizability. s-a-s.org For cadmium carbonate, which crystallizes in the calcite structure (as the mineral otavite), Raman spectroscopy can be used to identify its characteristic vibrational modes. nih.govnih.gov

The main Raman-active internal modes for carbonates with a calcite structure are the symmetric stretching of the C-O bond (ν₁), the asymmetric stretching of the C-O bond (ν₃), and the O-C-O in-plane bending mode (ν₄). mdpi.com There are also external lattice vibrations. mdpi.com In cadmium carbonate (CdCO₃), the most intense lattice vibration in the Raman spectrum has Eg symmetry and appears at approximately 258 cm⁻¹. nih.gov The positions of the ν₁ and ν₄ bands are relatively consistent among carbonates of heavier metals, while the ν₃ region shows more significant changes. nih.gov The intensity of the ν₃ mode has been observed to increase linearly with the atomic mass of the metal cation. nih.gov

The following table presents typical Raman active modes for cadmium carbonate (Otavite). nih.gov

Vibrational Mode	Symmetry	Wavenumber (cm⁻¹)
Lattice Vibration	Eg	~258 - 275
ν₄ (In-plane bend)	Eg	~700 - 750
ν₁ (Symmetric stretch)	A1g	~1080 - 1100
ν₃ (Asymmetric stretch)	Eg	~1400 - 1450

X-ray Photoelectron Spectroscopy (XPS) for Surface Chemical States and Composition

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to determine the elemental composition and chemical states of the elements on the surface of a material. carleton.eduspectroscopyeurope.com The technique works by irradiating a sample with X-rays and measuring the kinetic energy of the electrons that are emitted. spectroscopyeurope.com For cadmium carbonate, XPS can provide the binding energies of the Cd, C, and O core level electrons, which can be used to confirm the compound's identity and purity at the surface.

The binding energy of an element is sensitive to its oxidation state and local chemical environment. carleton.edu For cadmium compounds, the Cd 3d₅/₂ peak is often analyzed. For pure cadmium metal, this peak is observed at approximately 405.0 eV. xpsfitting.com In cadmium oxide (CdO), the Cd 3d₅/₂ peak shifts to a slightly higher binding energy, around 405.5 eV, due to the change in the chemical state of cadmium. xpsfitting.comacs.org In cadmium carbonate, the binding energy would be expected to reflect the +2 oxidation state of cadmium bonded to the carbonate group. Analysis of the O 1s and C 1s spectra is also critical. The C 1s peak for a carbonate species would appear at a higher binding energy than adventitious carbon, and the O 1s spectrum would show a component corresponding to the carbonate oxygen atoms. A significant carbonate contaminant is often noted on the surface of many metal-oxygen systems exposed to air. acs.org

The table below shows reference binding energies for cadmium in different chemical states.

Compound	Cd 3d₅/₂ Binding Energy (eV)
Cadmium Metal (Cd)	~405.0
Cadmium Oxide (CdO)	~404.3 - 405.5
Cadmium Hydroxide (B78521) (Cd(OH)₂)	~405.2

Note: Binding energies can vary slightly depending on instrument calibration and sample conditions.

Extended X-ray Absorption Fine Structure (EXAFS) Spectroscopy for Local Coordination Environments

Extended X-ray Absorption Fine Structure (EXAFS) is a powerful technique for determining the local atomic structure around a specific element in a material. wikipedia.orgung.si It can provide information on the coordination number, distances to neighboring atoms, and the degree of local disorder, making it suitable for both crystalline and amorphous materials. ung.silibretexts.org

Thermodynamic and Kinetic Studies of Cadmium Carbonate Systems

Solubility Equilibria and Solubility Product Determination

Cadmium carbonate, which occurs naturally as the mineral otavite, is a sparingly soluble salt in water. solubilityofthings.comwikipedia.org The equilibrium of its dissolution is a critical factor in determining the mobility and bioavailability of cadmium in aquatic systems. The fundamental equilibrium reaction for the dissolution of solid cadmium carbonate is:

CdCO₃(s) ⇌ Cd²⁺(aq) + CO₃²⁻(aq)

The solubility product constant, Ksp, defines this equilibrium and is expressed as the product of the molar concentrations of the dissolved cadmium and carbonate ions at saturation. At 25°C, the Ksp for cadmium carbonate is approximately 1.0 x 10⁻¹², indicating its low solubility. stmarys-ca.edu

Influence of Temperature, pH, and Ionic Strength on Cadmium Carbonate Solubility

The solubility of cadmium carbonate is not constant and is significantly influenced by several environmental factors, including temperature, pH, and the ionic strength of the solution. solubilityofthings.comstmarys-ca.edu

Temperature: The solubility of cadmium carbonate generally shows a slight increase with rising temperature. solubilityofthings.comstmarys-ca.edu However, given its sparingly soluble nature, the change in solubility with temperature is often minimal around standard conditions (25°C). stmarys-ca.edu Some studies have measured the solubility product at different temperatures, for instance, a pKsp of 12.4 at 5°C and 12.2 at 50°C was reported, indicating a complex relationship. usgs.gov

pH: The pH of the aqueous solution has a pronounced effect on the solubility of cadmium carbonate. solubilityofthings.com A decrease in pH (more acidic conditions) leads to an increase in solubility. This is because carbonate ions (CO₃²⁻) react with hydrogen ions (H⁺) to form bicarbonate (HCO₃⁻) and carbonic acid (H₂CO₃), thereby reducing the concentration of free carbonate ions in the solution. This shift in equilibrium drives the dissolution of more solid CdCO₃ to re-establish equilibrium. stmarys-ca.edu Conversely, in alkaline environments, the solubility may be influenced by the formation of soluble cadmium hydroxide (B78521) complexes. solubilityofthings.com

Ionic Strength: The ionic strength of the solution, which is a measure of the total concentration of ions, also affects the solubility of cadmium carbonate. An increase in ionic strength can alter the activity coefficients of the cadmium and carbonate ions, which in turn can influence the effective solubility of the salt. stmarys-ca.edu

Aqueous Speciation and Complexation of Cadmium in Carbonate-Rich Solutions

In aqueous solutions rich in carbonate, the speciation of dissolved cadmium is not limited to the free Cd²⁺ ion. Cadmium can form a series of soluble complexes with carbonate and bicarbonate ions. The predominant species depend on the pH and the total carbonate concentration of the solution.

Research has identified several important aqueous cadmium-carbonate species, including:

CdCO₃⁰(aq): A neutral aqueous complex.

Cd(CO₃)₂²⁻(aq): A di-carbonato complex.

CdHCO₃⁺(aq): A bicarbonato complex.

Thermodynamics of Formation and Transformation

The formation and stability of cadmium carbonate are governed by fundamental thermodynamic principles. The mineral form of cadmium carbonate, otavite, is the most stable solid phase under many environmental conditions.

Standard Gibbs Energy, Enthalpy, and Entropy of Formation for Otavite

The thermodynamic stability of otavite is quantified by its standard Gibbs free energy of formation (ΔG°f), standard enthalpy of formation (ΔH°f), and standard entropy (S°). These values represent the changes in Gibbs free energy, enthalpy, and entropy when one mole of the compound is formed from its constituent elements in their standard states.

There is some disparity in the published thermodynamic data for otavite, which can be attributed to different experimental methods and data evaluation techniques. researchgate.net However, critically evaluated data provide a consistent set of thermodynamic properties.

Thermodynamic Property	Value	Units
Standard Gibbs Free Energy of Formation (ΔG°f)	-674.7 ± 0.6	kJ/mol
Standard Enthalpy of Formation (ΔH°f)	-751.9 ± 10	kJ/mol
Standard Entropy (S°)	106 ± 30	J/mol·K

Data from Stipp et al. (1993) as cited in USGS Publications Warehouse. usgs.gov

These thermodynamic values are essential for predicting the conditions under which otavite will form and its stability relative to other cadmium-containing phases.

Phase Stability Diagrams of the Cd(II)-CO₂-H₂O System

Phase stability diagrams, also known as Eh-pH or pE-pH diagrams, are graphical representations that illustrate the conditions of electrochemical potential (Eh or pE) and pH under which different chemical species are stable in an aqueous system. For the Cd(II)-CO₂-H₂O system, such a diagram would show the regions of stability for dissolved cadmium species (e.g., Cd²⁺, Cd(OH)⁺, CdCO₃(aq)), solid cadmium carbonate (otavite), and other potential solid phases like cadmium hydroxide (Cd(OH)₂).

The construction of these diagrams relies on the thermodynamic data for all the relevant species in the system. The boundaries between the different stability fields represent the conditions where two species are in equilibrium. These diagrams are powerful tools for predicting the fate of cadmium in various geochemical environments, such as groundwater and surface water, under different redox and pH conditions.

Precipitation and Dissolution Kinetics

While thermodynamics predicts the equilibrium state of a system, kinetics describes the rates at which processes like precipitation and dissolution occur. These rates are crucial for understanding the real-world behavior of cadmium carbonate.

Precipitation Kinetics: The precipitation of cadmium carbonate can occur through various mechanisms, including homogeneous nucleation from a supersaturated solution or heterogeneous nucleation on existing surfaces. Studies on the co-precipitation of cadmium with calcium carbonate have shown that cadmium can be effectively removed from solution by incorporating into the calcite crystal lattice or by forming a solid solution. nih.govacs.org The rate of precipitation is influenced by factors such as the degree of supersaturation, temperature, pH, and the presence of foreign ions or organic matter which can act as inhibitors or promoters. Microbially induced carbonate precipitation (MICP) has also been investigated as a mechanism for cadmium removal, where bacterial activity promotes the precipitation of cadmium carbonate. nih.govnih.gov

Nucleation Mechanisms and Crystal Growth Kinetics of Cadmium Carbonate Precipitants

The formation of cadmium carbonate (otavite) from aqueous solutions is a critical process in geochemical and environmental systems, influencing the fate and transport of cadmium. The nucleation and growth of its precipitates are complex phenomena that often proceed through nonclassical pathways involving intermediate amorphous phases.

Research into the nucleation of cadmium carbonate on mineral substrates, such as calcite, has revealed a two-stage process. acs.orgfigshare.com Initially, a precursor phase forms on the surface. This is followed by an epitaxy-mediated phase transformation into crystalline otavite, which then grows epitaxially. acs.org Nanomanipulation experiments using atomic force microscopy (AFM) have shown that the adhesion of this precursor phase to the substrate is significantly weaker than that of the subsequent crystalline phase, a characteristic consistent with an amorphous solid. acs.orgfigshare.com This demonstrates that heterogeneous mineral nucleation can follow a nonclassical pathway involving an amorphous precursor, similar to what is observed in homogeneous aqueous solutions. acs.orgfigshare.com

In mixed-cation systems containing both calcium and cadmium, the presence of cadmium can stabilize amorphous phases. acs.org Studies combining in situ pair distribution function (PDF) and small-angle X-ray scattering (SAXS) have identified a novel short-range-ordered amorphous phase, distinct from both amorphous calcium carbonate (ACC) and amorphous cadmium carbonate (ACdC). acs.org This cadmium-containing amorphous calcium carbonate, referred to as Cd-ACC, shows inhibited transformation to crystalline phases like vaterite, even at low cadmium carbonate concentrations of around 2 mol %. acs.org The stabilization of these amorphous phases is highly dependent on the supersaturation level with respect to ACC. acs.org

The kinetics of crystal growth are intrinsically linked to the nucleation rate, with both typically increasing as supersaturation rises. nih.gov For cadmium carbonate, precipitation is generally a slow process compared to the initial surface adsorption on substrates like calcite. researchgate.net The rate of precipitation and the resulting crystal morphology can also be influenced by the presence of organic templates. For example, under a fatty acid Langmuir monolayer, cadmium carbonate nucleates as a three-dimensional powder at low supersaturation, but forms preferentially oriented crystals at higher cadmium ion concentrations. researchgate.net

Table 1: Factors Influencing Cadmium Carbonate Nucleation and Growth

Factor	Observation	Source(s)
Substrate Presence	Heterogeneous nucleation on calcite proceeds via a two-stage process involving an amorphous precursor.	acs.orgfigshare.com
Co-solutes (e.g., Ca²⁺)	Cadmium stabilizes a mixed-cation amorphous phase (Cd-ACC), inhibiting crystallization.	acs.org
Supersaturation	Higher supersaturation increases both nucleation and growth rates. It can also control the preferential orientation of crystals forming under organic monolayers.	acs.orgnih.govresearchgate.net

| Organic Templates | Fatty acid monolayers can induce the formation of preferentially oriented cadmium carbonate crystals at sufficient supersaturation levels. | researchgate.net |

Solid Solution Formation with Analogous Carbonates (e.g., Calcium Carbonate-Otavite Solid Solution)

Cadmium carbonate (otavite) readily forms solid solutions with isostructural carbonates, most notably calcite (calcium carbonate). This process is a significant mechanism for the sequestration of cadmium in natural and engineered environments. rsc.org Otavite and calcite share the same rhombohedral crystal structure, and the ionic radius of Cd²⁺ (95 pm) is very similar to that of Ca²⁺ (100 pm), allowing for the formation of a continuous solid solution, (Ca₁₋ₓCdₓ)CO₃, across all possible mole fractions. nih.gov

The formation of this solid solution is thermodynamically favorable. rsc.org The coupled dissolution of a parent mineral with higher solubility (like calcite) in a cadmium-containing solution leads to the precipitation of a more stable, less soluble (Ca,Cd)CO₃ phase. rsc.orgnih.gov Experimental studies have confirmed that carbonate precipitates formed in solutions containing both calcium and cadmium ions exist as a solid solution between calcite and otavite. geochemical-journal.jp The resulting solid solution can be nearly ideal, although some studies suggest a sub-regular model provides a better fit for dissolution behavior. mdpi.comresearchgate.net

At low cadmium concentrations (< 1 µmol g⁻¹ on calcite), the formation of an ideal surface solid solution is the predominant reaction. researchgate.net At higher concentrations, the process transitions to the precipitation of a CdCO₃-rich phase on the calcite surface. researchgate.net The incorporation of cadmium into the calcite crystal structure is supported by analyses showing systematic changes in the lattice spacing of the resulting solid. nih.gov Research involving the dissolution of a complete series of synthesized calcite-otavite solid solutions has provided detailed thermodynamic data.

Table 2: Thermodynamic Properties of Calcite-Otavite Solid Solutions at 25 °C

Property	Calcite (CaCO₃)	Otavite (CdCO₃)	Source(s)
Solubility Product (log Ksp)	-8.45 to -8.42	-11.62 to -11.79	researchgate.net

| Gibbs Free Energy of Formation (ΔGfθ) | -1129.65 to -1129.48 kJ/mol | -671.81 to -672.78 kJ/mol | researchgate.net |

The dissolution of these solid solutions is typically incongruent, meaning the ratio of cations in the solution does not match that in the solid. researchgate.net Over time, considerably Cd-poor aqueous phases reach equilibrium with CdCO₃-rich solid phases. researchgate.net

Mechanisms of Cadmium Carbonate Formation at Calcite/Water Interfaces

The interface between calcite and water is a highly reactive zone for the formation of cadmium carbonate. Due to the crystallographic similarity and the lower solubility of otavite compared to calcite, cadmium in solution readily reacts with calcite surfaces. rsc.org This can lead to the epitaxial (oriented) growth of a CdCO₃ layer or a Cd-rich (Ca,Cd)CO₃ solid solution on the calcite crystal. rsc.orgresearchgate.net

The primary mechanism is often a coupled dissolution-precipitation reaction. rsc.org The calcite surface dissolves, locally increasing the concentration of carbonate ions, which then react with cadmium ions from the solution to precipitate a cadmium-bearing carbonate phase. This process effectively replaces the calcite with a (Ca,Cd)CO₃ solid solution. rsc.org

Studies using atomic force microscopy (AFM) and X-ray photoelectron spectroscopy (XPS) have provided detailed insights into this process. At the calcite surface, the interaction with cadmium-containing solutions leads to the formation of large precipitate islands that are elongated, which is clear evidence of heteroepitaxial growth. researchgate.netdaneshyari.com This process can eventually passivate the calcite surface, as the newly formed cadmium carbonate layer prevents the underlying calcite from reacting with the acidity generated during precipitation. researchgate.net

The reaction proceeds from the surface of the calcite inward, with fluids moving through porosity developed in the newly precipitated phase and along grain boundaries. rsc.org The efficiency and pathway of this replacement reaction can be influenced by the physical form of the initial calcium carbonate; for instance, reactions with aragonite (a polymorph of CaCO₃) can be more advanced than with compact calcite marble under the same conditions. rsc.org

Table 3: Summary of Mechanisms at the Calcite/Water Interface

Mechanism	Description	Key Findings	Source(s)
Surface Solid Solution Formation	At low Cd²⁺ concentrations, Cd²⁺ ions substitute for Ca²⁺ ions at the calcite surface, forming an ideal solid solution.	Equilibrium is reached within minutes.	researchgate.net
Heteroepitaxial Growth / Precipitation	At higher Cd²⁺ concentrations, a distinct Cd-rich (Ca,Cd)CO₃ solid solution or otavite phase nucleates and grows in an oriented fashion on the calcite substrate.	Forms large, elongated islands on the calcite surface. Follows a two-stage nucleation process with an amorphous precursor.	acs.orgresearchgate.netdaneshyari.com

| Coupled Dissolution-Precipitation | The dissolution of calcite provides carbonate ions for the precipitation of a less soluble (Ca,Cd)CO₃ phase, leading to surface replacement. | The primary mechanism for extensive cadmium uptake. Can lead to passivation of the original calcite surface. | researchgate.netrsc.org |

Biogeochemical Cycling of Cadmium Isotopes in Natural Systems

The study of cadmium (Cd) and its stable isotopes has become a significant tool for understanding the biogeochemical cycling of micronutrients in oceanic environments and within sedimentary records. copernicus.org Cadmium's distribution in seawater often mirrors that of the macronutrient phosphate (B84403), which has led to its use as a paleoclimate proxy. ukri.org However, a deeper understanding of its cycling is necessary to refine these applications. ukri.org

In the oceans, the distribution of dissolved cadmium is largely influenced by the movement and mixing of water masses, as well as biological activities. bohrium.com The highest concentrations of dissolved cadmium are typically found in water masses originating from the Antarctic. researchgate.net Biological uptake in surface waters creates a steep vertical gradient, with significantly lower concentrations near the surface. researchgate.net This biological activity preferentially removes lighter cadmium isotopes from the surface water. researchgate.netgeoscienceworld.org As organic matter containing this isotopically light cadmium sinks and is remineralized in deeper waters, it leads to a gradual shift towards lighter isotopic values in the deep ocean. researchgate.net Consequently, cadmium-depleted surface waters are characterized by isotopically "heavy" signatures, while deeper waters have higher cadmium concentrations but "lighter" isotopic compositions. mdpi.com

An additional factor influencing the marine cadmium cycle is the precipitation of cadmium sulfide (B99878) (CdS) in oxygen-deficient zones. core.ac.uk This process acts as a significant sink for cadmium, removing it from the water column and contributing to its sequestration in marine sediments. core.ac.uk The formation of CdS in these zones is associated with a shift towards heavier cadmium isotope values in the dissolved phase, indicating the preferential removal of lighter isotopes into the solid sulfide phase. core.ac.uk

Isotope Fractionation Processes During Precipitation, Adsorption, and Biological Uptake

Cadmium isotope fractionation, the partitioning of isotopes between different phases, is a key process in its biogeochemical cycle and is influenced by precipitation, adsorption, and biological uptake.

Precipitation: The formation of cadmium-bearing minerals, such as cadmium carbonate (otavite), can lead to isotopic fractionation. For instance, the precipitation of cadmium sulfide (CdS) in oxygen-deficient marine environments preferentially removes lighter cadmium isotopes from the water column, leaving the remaining dissolved cadmium isotopically heavier. core.ac.uk

Adsorption: The sorption of cadmium onto the surfaces of minerals is another significant fractionation process. Studies have shown that lighter cadmium isotopes are preferentially adsorbed onto various soil minerals, including goethite, montmorillonite, quartz, gibbsite, and kaolinite. polyu.edu.hk For example, adsorption onto iron (oxyhydr)oxides like goethite, hematite, and ferrihydrite consistently results in the enrichment of lighter isotopes on the mineral surface. nih.gov This preferential adsorption of lighter isotopes is a reversible, equilibrium-driven process. polyu.edu.hknih.gov In contrast, the incorporation of cadmium into the crystal lattice of minerals like goethite through substitution for iron preferentially sequesters the heavier isotopes. nih.gov

Biological Uptake: Marine microorganisms play a crucial role in the isotopic fractionation of cadmium. geoscienceworld.org Phytoplankton and other marine organisms preferentially assimilate the lighter isotopes of cadmium from seawater. researchgate.netmdpi.com This biological uptake is a primary driver of the observed cadmium isotope variations in the marine environment. ukri.org When these organisms die, they sink and decompose, releasing the isotopically light cadmium into deeper waters or preserving it in sediments. researchgate.net This process contributes to the vertical gradient of cadmium isotopes in the ocean, with lighter values in the deep sea. researchgate.net

The following table summarizes the observed cadmium isotope fractionation during sorption onto various soil minerals.

Mineral	Isotope Fractionation (Δ¹¹⁴/¹¹⁰Cd solid-solution in ‰)
Goethite	-0.51 to -0.47
Montmorillonite	-0.34 to -0.32
Quartz	-0.34 to -0.30
Gibbsite	-0.29 to -0.25
Kaolinite	-0.09 to -0.07
(Data sourced from Wang et al., 2023) polyu.edu.hk

Application of Cadmium Isotope Systematics as Tracers in Paleo-Marine and Geochemical Studies

The systematic variations in cadmium isotopic compositions have proven to be a valuable tool for tracing biogeochemical processes in both modern and ancient marine and geochemical systems. copernicus.orgmdpi.com

In paleo-marine studies , cadmium isotopes preserved in sedimentary archives like foraminifera, carbonates, and black shales are used to reconstruct past ocean conditions. copernicus.orgukri.orgmdpi.com Because the marine distribution of cadmium is closely linked to that of the nutrient phosphate, the Cd/Ca ratios in foraminiferal shells have been used as a proxy for past nutrient levels. ukri.org The analysis of cadmium isotopes provides an additional layer of information, helping to refine our understanding of past nutrient utilization by marine life and the dynamics of the oceanic carbon cycle. ukri.org For example, shifts in the isotopic composition of cadmium in marine sediments can indicate changes in biological productivity, with enhanced biological uptake of isotopically light cadmium leading to specific isotopic signatures in the geological record. geoscienceworld.org

In broader geochemical studies , cadmium isotopes serve as tracers for various environmental processes. They can help to distinguish between natural and anthropogenic sources of cadmium contamination in soils and water. polyu.edu.hk The distinct isotopic signatures resulting from processes like precipitation, adsorption, and biological uptake can be used to track the movement and fate of cadmium in the environment. researchgate.net For instance, the leaching of cadmium from mine tailings into waterways results in the preferential transport of heavier isotopes in the aqueous phase, leaving the remaining solid material enriched in lighter isotopes. researchgate.net By analyzing the isotopic composition of cadmium in different environmental compartments, scientists can better understand its sources, transport pathways, and ultimate fate. polyu.edu.hk

Geochemical Controls on Cadmium Carbonate Formation in Soil and Aqueous Systems

The formation of cadmium carbonate (CdCO₃), also known as the mineral otavite, is a critical process for immobilizing cadmium in soils and aquatic environments. nih.gov This process is governed by a set of key geochemical factors. Cadmium in the environment can originate from both natural sources, such as the weathering of rocks containing cadmium-bearing minerals, and anthropogenic activities like mining, industrial emissions, and the application of certain fertilizers. nih.govgeologyscience.com

In soils, cadmium can be present in various forms, including being bound to clay minerals, carbonates, organic matter, and hydrous oxides. nih.gov The formation of cadmium carbonate is particularly significant in soils developed on carbonate bedrocks, where the weathering of these rocks can lead to elevated concentrations of geogenic cadmium. bohrium.com The presence of carbonate minerals can play a crucial role in controlling the migration of cadmium from sources like mine tailings into the surrounding soils. frontiersin.org

Role of pH and Bicarbonate Concentrations in Cadmium Immobilization

The pH and the concentration of bicarbonate (HCO₃⁻) in the surrounding solution are primary factors controlling the immobilization of cadmium through the formation of cadmium carbonate.

pH: Soil and water pH is a master variable influencing the speciation and mobility of cadmium. nih.govresearchgate.net An increase in pH generally leads to a decrease in the bioavailability of cadmium. mdpi.com At lower pH values, cadmium tends to exist as the more mobile divalent cation (Cd²⁺), and there is increased competition between hydrogen ions and cadmium ions for binding sites on soil particles, which can lead to desorption of cadmium. nih.govnih.gov As the pH increases, the adsorption of cadmium onto soil components increases, and the conditions become more favorable for the precipitation of cadmium carbonate, effectively immobilizing the cadmium. nih.govmdpi.com

Bicarbonate Concentrations: The presence of bicarbonate ions in the aqueous phase is essential for the formation of cadmium carbonate. nih.gov The reaction leading to the precipitation of otavite is: Cd²⁺ + CO₃²⁻ ⇌ CdCO₃(s) In many natural systems, the carbonate ion (CO₃²⁻) is in equilibrium with bicarbonate (HCO₃⁻) and carbonic acid (H₂CO₃), and the availability of carbonate is influenced by the pH and the total dissolved inorganic carbon. Higher bicarbonate concentrations, coupled with a suitable pH, drive the precipitation of cadmium carbonate, thus reducing the concentration of dissolved cadmium. nih.gov

The following table illustrates the general effect of pH on cadmium availability in soil.

pH Level	Cadmium Mobility and Availability	Predominant Processes
Low (Acidic)	High	- Increased presence of mobile Cd²⁺ ions. nih.gov- Competition between H⁺ and Cd²⁺ for binding sites. nih.gov- Enhanced desorption from soil particles. nih.gov
High (Alkaline)	Low	- Increased adsorption to soil components. mdpi.com- Favorable conditions for the precipitation of cadmium carbonate (CdCO₃). nih.gov

Formation of Cadmium Carbonate Minerals in Contaminated Geological Environments

In geological environments contaminated with cadmium, such as areas affected by mining and smelting activities, the formation of cadmium carbonate minerals can be a significant natural attenuation process. Mine tailings, particularly from lead-zinc mines, can be a major source of cadmium pollution. frontiersin.org The weathering of cadmium-bearing sulfide minerals in these tailings can release cadmium into the environment. frontiersin.org

However, the mineralogy of the tailings and the surrounding geology play a crucial role in the subsequent fate of the released cadmium. In areas with carbonate-rich geology, the released cadmium can react with carbonate ions to form secondary cadmium carbonate minerals like otavite. frontiersin.org For example, in some zinc mine tailings, cadmium is found to be primarily associated with dolomite (B100054), a carbonate mineral. frontiersin.org The oxidation of pyrite in these tailings can generate acidity, which in turn accelerates the dissolution of the dolomite, releasing the associated cadmium. frontiersin.org This released cadmium can then migrate and subsequently precipitate as cadmium carbonate in the surrounding soils under favorable pH conditions. frontiersin.org

The formation of these secondary cadmium carbonate minerals effectively immobilizes the cadmium, reducing its bioavailability and potential for transport into groundwater or uptake by plants. nih.gov The stability of these precipitated phases is, however, dependent on the long-term geochemical conditions, particularly the pH of the environment. acs.org

Adsorption and Coprecipitation Phenomena of Cadmium on Carbonate and Related Surfaces

The interaction of cadmium with carbonate mineral surfaces is a critical factor in controlling its mobility and bioavailability in the environment. These interactions primarily occur through adsorption and coprecipitation.

Adsorption refers to the accumulation of cadmium ions onto the surface of a carbonate mineral, such as calcite (CaCO₃). Calcite surfaces have a high affinity for cadmium. researchgate.net At low cadmium concentrations, the reaction can be described by a linear adsorption isotherm, where the amount of adsorbed cadmium is directly proportional to its concentration in the solution. researchgate.net This process can be relatively rapid, with equilibrium being reached within minutes. researchgate.net

Coprecipitation is a process where cadmium ions are incorporated into the crystal lattice of a newly forming carbonate mineral. This can occur when conditions are suitable for the precipitation of minerals like calcite in the presence of dissolved cadmium. nih.gov Because the ionic radius of Cd²⁺ is similar to that of Ca²⁺, cadmium can substitute for calcium in the calcite structure, forming a calcium-cadmium carbonate solid solution. nih.govresearchgate.net This process is highly efficient in removing cadmium from solution, with studies showing over 99% uptake of cadmium from water through induced coprecipitation with calcium carbonate. acs.orgnih.gov At higher cadmium concentrations, the precipitation of a distinct cadmium carbonate (otavite) phase on the calcite surface becomes the dominant mechanism. researchgate.net This precipitation can generate acidity, which may lead to the dissolution of the underlying calcite if the system is not well-buffered. researchgate.net

The morphology of the resulting carbonate minerals can be altered by the incorporation of cadmium. High concentrations of cadmium during calcite precipitation can lead to the formation of smaller, aggregated particles instead of the typical rhombohedral shape of pure calcite. nih.gov

Advanced Applications and Materials Science Perspectives of Cadmium Carbonate

Cadmium Carbonate as a Precursor for Advanced Semiconductor Materials

Cadmium carbonate serves as a valuable precursor material for the synthesis of various cadmium-derived semiconductors, which are in high demand for optoelectronic applications. semanticscholar.orgmdpi.com Its role as a precursor is advantageous because the carbonate ion (CO₃²⁻) can be relatively easily removed and replaced by other ions, such as selenide (B1212193), telluride, or oxide, to form the desired semiconductor compounds. mdpi.com

Synthesis of Cadmium Selenide (CdSe), Cadmium Telluride (CdTe), and Cadmium Oxide (CdO) Films

A common method for creating cadmium carbonate films for this purpose is the chemical bath deposition (CBD) technique. semanticscholar.orgmdpi.com Research has focused on optimizing the CBD process to produce uniform, homogeneous CdCO₃ films with good adhesion to the substrate. mdpi.com These films, identified as the otavite mineral phase with a rhombohedral crystal structure, can then be used in ion exchange processes to synthesize CdSe, CdTe, and CdO. mdpi.com

The synthesis process involves depositing CdCO₃ films onto a substrate and then introducing a solution containing the desired ion (e.g., selenium, tellurium). The CO₃²⁻ ion in the cadmium carbonate film is subsequently replaced, converting the film into the target semiconductor material. mdpi.com For instance, CdO thin films can be formed by the thermal annealing of CdCO₃ films, which causes decomposition of the carbonate. researchgate.net The optimization of the initial CdCO₃ film is crucial, with studies examining the effect of deposition time on the film's properties. semanticscholar.orgunison.mx

Below is a data table summarizing the properties of cadmium carbonate films synthesized via the CBD method at different deposition times.

Deposition Time (hours)	Crystallite Size (nm)	Film Thickness (μm)	Bandgap (eV)
10	65	2.90	3.78
11	69	3.15	3.78
12	87	-	3.78

This table presents data on CdCO₃ films synthesized using the Chemical Bath Deposition (CBD) method, showing how crystallite size and film thickness vary with deposition time, while the bandgap remains constant. semanticscholar.orgmdpi.com

Applications in Optoelectronic Device Development

The cadmium-derived semiconductors produced from cadmium carbonate precursors are integral to various optoelectronic devices. semanticscholar.orgresearchgate.net These materials are highly sought after for their specific optical and electronic properties. researchgate.net Devices that utilize these materials include sensors, solar cells, and light-emitting diodes. The ability to create these semiconductor films through a relatively straightforward conversion of a precursor like CdCO₃ offers a scalable and cost-effective manufacturing pathway for such technologies. mdpi.com The development of high-quality precursor films is a key step in advancing the performance and fabrication of these optoelectronic components. upc.edu

Electrocatalytic Applications in Carbon Dioxide Reduction

Cadmium carbonate has been identified as a highly effective and selective electrocatalyst for the electrochemical reduction of carbon dioxide (CO₂). acs.orgacs.org This process offers a promising route to convert abundant CO₂ into valuable chemical products, such as carbon monoxide (CO), which is a key building block for synthetic fuels and chemicals. acs.orgresearchgate.net

Mechanistic Insights into CO₂ Activation on Cadmium Carbonate Surfaces

The high performance of cadmium carbonate in CO₂ reduction is attributed to its ability to efficiently activate CO₂ molecules. acs.orgacs.org The activation of CO₂ on a catalyst surface is a critical first step, often involving charge transfer from the catalyst to the CO₂ molecule. nih.gov This transfer results in a bent CO₂δ− species with elongated C-O bonds, making it more susceptible to further reaction. nih.govencyclopedia.pub

Density functional theory (DFT) calculations and spectroscopic studies have provided insights into this mechanism on CdCO₃ surfaces. acs.orgacs.org It is suggested that the CdCO₃ surface has a strong affinity for CO₂ molecules, with a calculated binding energy of approximately -3.55 eV. acs.org This strong interaction facilitates the activation of CO₂ and lowers the energy barrier for the formation of the key reaction intermediate, CO₂·−. acs.orgacs.org The joint electronic effect of cadmium, carbon, and oxygen atoms in the CdCO₃ crystal structure creates a suitable chemical environment to bind and activate CO₂. acs.org The existence of the CO₂·− intermediate during the reduction process has been experimentally confirmed. acs.orgacs.org

Development of High-Selectivity Catalysts for Carbon Monoxide (CO) Production

A significant advantage of cadmium carbonate as an electrocatalyst is its high selectivity for producing carbon monoxide. acs.orgacs.org Research has demonstrated that trigonal crystal otavite cadmium carbonate (CdCO₃) can achieve a Faradaic efficiency for CO production as high as 90%. acs.orgacs.orgresearchgate.net This high efficiency is achieved at a low overpotential of 250 mV in a 0.1 M potassium bicarbonate (KHCO₃) solution. acs.org This level of selectivity and efficiency distinguishes CdCO₃ from many other electrocatalysts and highlights its potential for practical applications in electrolytic fuel synthesis. acs.orgacs.org

The following table summarizes the electrocatalytic performance of cadmium carbonate for CO₂ reduction.

Catalyst	Product	Max. Faradaic Efficiency (%)	Overpotential (mV)	Electrolyte
Cadmium Carbonate (CdCO₃)	Carbon Monoxide (CO)	90	250	0.1 M KHCO₃

This table highlights the excellent performance of CdCO₃ as an electrocatalyst, showing its high selectivity for CO production at a low overpotential. acs.orgresearchgate.net

Role in Nanomaterials Science and Engineering

Cadmium carbonate plays a notable role in the field of nanomaterials science due to the ability to synthesize it in various nanostructured forms. researchgate.net The engineering of materials at the nanoscale can unlock unique properties and applications not seen in their bulk counterparts. mdpi.com

Research has demonstrated the synthesis of cadmium carbonate nanoparticles through methods like sonochemistry. Furthermore, more complex nanostructures, including nanowires, nanoribbons, and even perfect circular nanorings with radii of 375–437 nm, have been reported. researchgate.net The morphology of these nanostructures can be controlled by adjusting synthesis parameters such as temperature and the concentration of reagents like urea (B33335). researchgate.net These advancements in creating cadmium carbonate nanomaterials open up possibilities for their use in novel applications where high surface area and quantum confinement effects are advantageous. researchgate.netmdpi.com

Controlled Synthesis of Cadmium Carbonate Nanostructures (e.g., Nanorings, Nanowires)

The synthesis of cadmium carbonate nanostructures with controlled morphologies, such as nanorings and nanowires, is a burgeoning area of materials science. While extensive research has been conducted on the synthesis of other cadmium-based nanostructures like cadmium sulfide (B99878) (CdS) nanowires and cadmium phosphate (B84403) hydroxide (B78521) (CPH) nanowires, the specific synthesis of cadmium carbonate in these complex one-dimensional (1D) forms is less documented. However, the principles from these related syntheses offer valuable insights into potential fabrication routes for cadmium carbonate nanostructures.

Hydrothermal and solvothermal methods are prominent techniques for the synthesis of various nanowires. For instance, ultralong CPH nanowires have been successfully synthesized using a cadmium oleate (B1233923) precursor hydrothermal method. This process involves the reaction of a water-soluble cadmium salt with sodium oleate to form a precursor, which then reacts with a phosphate source under hydrothermal conditions to form nanowires. A similar precursor-based hydrothermal or solvothermal approach could potentially be adapted for cadmium carbonate by utilizing a suitable carbonate source and carefully controlling reaction parameters such as temperature, time, and the concentration of reactants.

Template-assisted synthesis is another powerful strategy for fabricating nanostructures with specific dimensions and shapes. This method employs a pre-existing template, such as porous membranes or organic molecular structures, to guide the growth of the desired nanomaterial. For example, the synthesis of wire-like assemblies of CdS nanoparticles has been achieved using core-shell cylindrical polymer brushes as templates. The polymer brush coordinates with cadmium ions, and subsequent reaction with a sulfur source leads to the formation of CdS nanoparticle wires within the polymer template. This technique offers a high degree of control over the final structure and could be a viable route for producing cadmium carbonate nanowires and nanorings by substituting the sulfur source with a carbonate source.

The table below summarizes potential synthesis methods for cadmium carbonate nanostructures, drawing parallels from the synthesis of other cadmium-based nanomaterials.

Synthesis Method	Description	Potential for Cadmium Carbonate	Key Parameters
Hydrothermal/Solvothermal	A chemical reaction in a sealed, heated aqueous solution or organic solvent.	High potential due to its versatility and success in producing other cadmium-based nanowires.	Temperature, Reaction Time, Precursor Concentration, Solvent Type
Template-Assisted	Growth of nanomaterials within the pores or on the surface of a template.	Offers precise control over morphology, making it suitable for nanorings and nanowires.	Template Material and Pore Size, Deposition Method, Reaction Conditions
Precursor-Based	Use of a cadmium-containing precursor that is then converted to the final material.	A cadmium oleate precursor has been used for CPH nanowires and could be adapted.	Precursor Chemistry, Conversion Conditions (e.g., temperature, atmosphere)

While specific protocols for cadmium carbonate nanorings and nanowires are not yet widely reported, the foundational knowledge from related cadmium compounds provides a strong starting point for future research and development in this area.

Photocatalytic Degradation Applications of Nanocrystalline Cadmium Carbonate

The potential of nanocrystalline cadmium carbonate as a photocatalyst for the degradation of organic pollutants is an area of growing interest. Photocatalysis is an advanced oxidation process that utilizes semiconductor materials to generate reactive oxygen species (ROS) upon light irradiation, which then break down pollutants into less harmful substances. While cadmium sulfide (CdS) is a well-studied photocatalyst due to its suitable band gap and visible light absorption, research into the photocatalytic properties of pure cadmium carbonate is still emerging.

Recent studies have begun to explore the photocatalytic efficiency of materials containing cadmium carbonate. For example, cadmium-loaded calcium carbonate/PMMA nanocomposites have demonstrated enhanced photocatalytic activity for the removal of organic dyes from aqueous solutions. These composite materials leverage the properties of both calcium carbonate and the incorporated cadmium species to achieve higher degradation efficiencies.

The mechanism of photocatalysis in a semiconductor like cadmium carbonate would involve the generation of electron-hole pairs upon absorption of photons with energy greater than its band gap. These charge carriers can then migrate to the surface of the nanoparticle and initiate redox reactions. The holes can react with water or hydroxide ions to produce highly reactive hydroxyl radicals (•OH), while the electrons can react with oxygen to form superoxide radicals (•O2-). These ROS are powerful oxidizing agents that can mineralize a wide range of organic pollutants.

The efficiency of a photocatalyst is influenced by several factors, including its particle size, crystallinity, surface area, and band gap energy. Nanocrystalline cadmium carbonate, with its high surface area, is expected to provide more active sites for the adsorption of pollutants and the subsequent photocatalytic reactions.

The table below presents a summary of research findings on the photocatalytic degradation of organic dyes using cadmium-containing carbonate materials.

Photocatalyst	Target Pollutant	Degradation Efficiency	Light Source
Cadmium-loaded CaCO3/PMMA Nanocomposite	Methylene Blue	87%	Not Specified
Cadmium-loaded CaCO3/PMMA Nanocomposite	Rhodamine B	97%	Not Specified

It is important to note that much of the current research on cadmium-based photocatalysts focuses on cadmium sulfide. CdS has shown high efficiency in degrading various organic dyes under both artificial visible light and natural sunlight. The knowledge gained from the extensive studies on CdS can guide the investigation and optimization of cadmium carbonate as a photocatalyst. Future research will likely focus on determining the band gap of nanocrystalline cadmium carbonate, understanding its charge separation and transport properties, and evaluating its stability and reusability in photocatalytic applications.

Analytical Methodologies for Cadmium Carbonate Characterization and Quantification in Complex Matrices

Spectroscopic Techniques for Compositional and Structural Analysis (e.g., FTIR, Raman, XPS, EXAFS)

Spectroscopic methods are indispensable for probing the chemical composition and local atomic structure of cadmium carbonate. These techniques rely on the interaction of electromagnetic radiation with the material to provide detailed information about its chemical bonds, elemental composition, and the coordination environment of its constituent atoms.

Fourier Transform Infrared (FTIR) Spectroscopy is a powerful tool for identifying the functional groups present in a sample. In the analysis of cadmium carbonate, FTIR spectra exhibit characteristic absorption bands corresponding to the vibrations of the carbonate ion (CO₃²⁻). For instance, studies have identified bands at approximately 1416 cm⁻¹ and 1370 cm⁻¹, which are attributed to the vibrational modes of the carbonate group. researchgate.net The presence of these distinct peaks allows for the confirmation of cadmium carbonate in a sample and can be used to distinguish it from other compounds. researchgate.net Research on the degradation of cadmium-containing pigments in historical paintings has also utilized FTIR to identify cadmium carbonate as a degradation product. uu.nlrsc.org

Raman Spectroscopy provides complementary information to FTIR by probing different vibrational modes. The Raman spectrum of cadmium carbonate is characterized by a prominent, intense band around 1069 cm⁻¹, which is assigned to the symmetric stretching mode (ν₁) of the carbonate ion. researchgate.net Other, less intense bands corresponding to asymmetric stretching (ν₃) and bending (ν₄) modes can also be observed. researchgate.net The position and shape of these Raman bands can be sensitive to the crystalline structure and the presence of impurities, making it a valuable technique for phase identification and characterization.

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. For cadmium carbonate, XPS can determine the oxidation state of cadmium, which is expected to be +2. The binding energies of the Cd 3d core level peaks, specifically the Cd 3d₅/₂ and Cd 3d₃/₂ peaks, are characteristic of the cadmium chemical environment. xpsfitting.comresearchgate.net Studies have shown that the Cd 3d₅/₂ peak for cadmium in an oxidized state, such as in cadmium oxide or carbonate, appears at a slightly higher binding energy compared to metallic cadmium. xpsfitting.com This shift in binding energy provides evidence for the presence of cadmium in its divalent state within the carbonate compound. researchgate.net The use of X-ray-induced Cd MNN Auger peaks can also aid in the chemical state assignment. thermofisher.com

Extended X-ray Absorption Fine Structure (EXAFS) is a technique that provides information about the local atomic structure around a specific element. wikipedia.orgmpg.de By analyzing the oscillations in the X-ray absorption coefficient above an absorption edge, EXAFS can determine the coordination number, distances to neighboring atoms, and the degree of local disorder. libretexts.orgung.si For cadmium carbonate, EXAFS can be used to probe the coordination environment of the cadmium atoms, providing precise measurements of the Cd-O and Cd-C bond lengths and the number of nearest neighbors. This information is crucial for understanding the crystal structure and any distortions that may be present due to environmental factors or the presence of dopants.

Technique	Information Obtained	Key Findings for Cadmium Carbonate
FTIR	Functional groups, molecular vibrations	Characteristic carbonate (CO₃²⁻) vibrational bands around 1416 cm⁻¹ and 1370 cm⁻¹. researchgate.net
Raman	Molecular vibrations, crystal structure	Strong symmetric stretching mode (ν₁) of the carbonate ion around 1069 cm⁻¹. researchgate.net
XPS	Elemental composition, oxidation states	Confirms the +2 oxidation state of cadmium through characteristic Cd 3d core level binding energies. xpsfitting.comresearchgate.net
EXAFS	Local atomic structure, coordination environment	Determines Cd-O and Cd-C bond distances and coordination numbers. libretexts.orgung.si

X-ray Diffraction (XRD) for Phase Identification and Crystallinity Assessment

X-ray Diffraction (XRD) is a primary and non-destructive technique used to identify the crystalline phases of a material and to assess its degree of crystallinity. The diffraction pattern produced when X-rays interact with a crystalline solid is unique to its crystal structure. For cadmium carbonate, which typically crystallizes in the rhombohedral (calcite) structure, the XRD pattern will show a series of diffraction peaks at specific angles (2θ). The positions and relative intensities of these peaks serve as a fingerprint for identifying the compound. researchgate.net

XRD is instrumental in confirming the synthesis of cadmium carbonate and in distinguishing it from other potential cadmium-containing phases, such as cadmium hydroxide (B78521) or cadmium oxide. uu.nl The sharpness and intensity of the diffraction peaks provide information about the crystallinity of the material; well-defined, sharp peaks indicate a highly crystalline structure, while broad peaks suggest a more amorphous or nanocrystalline nature. Furthermore, XRD can be used to determine lattice parameters, which can be affected by factors such as impurities or strain in the crystal lattice. In studies of complex matrices, XRD can identify the various mineral phases present, allowing for the specific identification of cadmium carbonate within a mixture.

Advanced Microscopic Techniques for Morphological and Elemental Mapping (e.g., SEM, TEM, EDS, μXRF)

Advanced microscopic techniques are essential for visualizing the morphology of cadmium carbonate particles and for mapping the spatial distribution of elements within a sample.

Scanning Electron Microscopy (SEM) provides high-resolution images of the surface topography of a material. SEM analysis of cadmium carbonate can reveal the size, shape, and aggregation state of its particles. For example, studies have shown that cadmium carbonate can precipitate as micrometer-sized particles. researchgate.net The morphology of these particles can be influenced by the synthesis conditions. researchgate.net

Transmission Electron Microscopy (TEM) offers even higher resolution imaging, allowing for the observation of the internal structure of materials at the nanoscale. TEM can be used to examine the crystal lattice of cadmium carbonate and to identify any defects or dislocations. It is particularly useful for characterizing the size and shape of nanoparticles.

Energy-Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique that is often coupled with SEM or TEM. wikipedia.orgoxinst.com It allows for the elemental analysis of a specific area of the sample. wikipedia.orglibretexts.org When the electron beam of the microscope interacts with the sample, it generates characteristic X-rays from the elements present. youtube.com By detecting and analyzing the energy of these X-rays, EDS can identify the elements present and their relative abundance. wikipedia.org In the context of cadmium carbonate, EDS is used to confirm the presence of cadmium, carbon, and oxygen and to create elemental maps showing their distribution within the sample. researchgate.net

Micro-X-ray Fluorescence (μXRF) is another powerful technique for elemental mapping. xos.com It uses a focused beam of X-rays to excite the sample, causing it to emit fluorescent X-rays. nih.gov The energy of these fluorescent X-rays is characteristic of the elements present. μXRF provides a non-destructive way to map the elemental distribution over a larger area with high sensitivity. xos.comresearchgate.net This is particularly useful for analyzing heterogeneous samples, such as soils or biological tissues, to identify hotspots of cadmium carbonate contamination. cgiar.orgnih.gov

Technique	Primary Information	Application to Cadmium Carbonate
SEM	Surface morphology, particle size and shape	Visualizing micrometer-sized particles and their aggregation. researchgate.net
TEM	Internal structure, crystallography at the nanoscale	Examining crystal lattice and nanoparticle morphology.
EDS/EDX	Elemental composition and mapping	Confirming the presence and distribution of Cd, C, and O. researchgate.net
μXRF	Elemental mapping over larger areas	Identifying spatial distribution of cadmium carbonate in heterogeneous samples. xos.comresearchgate.net

Electrochemical Methods for Solubility and Speciation Studies

Electrochemical methods are employed to study the solubility and speciation of cadmium carbonate in aqueous solutions. These techniques are particularly useful for determining the thermodynamic properties of sparingly soluble salts.

The solubility product constant (Ksp) of cadmium carbonate, which governs its dissolution equilibrium, can be determined using electrochemical cells. aip.org This often involves measuring the potential difference between a cadmium ion-selective electrode and a reference electrode in a saturated solution of cadmium carbonate. aip.org By relating the measured potential to the activity of cadmium ions in solution, the solubility and subsequently the Ksp can be calculated. aip.org

Electrochemical techniques can also be used to study the speciation of cadmium in solution, which is important for understanding its bioavailability and toxicity. The presence of other ions and changes in pH can significantly affect the chemical form of dissolved cadmium. Monitoring changes in conductivity and pH can provide insights into the ionic strength and acid-base equilibria that influence the solubility of cadmium carbonate. stmarys-ca.edu

Future Directions in Cadmium Carbonate Research

Development of Novel Synthesis Routes and Advanced Structural Engineering

Future research into cadmium carbonate will likely prioritize the development of sophisticated synthesis methods that allow for precise control over the material's physical and chemical properties. This includes the exploration of non-conventional synthesis pathways to produce cadmium carbonate with unique structural features.

One promising area is the investigation of hydrothermal and solvothermal methods . These techniques, which involve chemical reactions in aqueous or non-aqueous solvents at elevated temperatures and pressures, offer the potential to create cadmium carbonate crystals with specific morphologies and sizes. For instance, a novel 3D cadmium(II)-carboxylate framework has been synthesized using a solvothermal method, highlighting the potential of this approach for creating complex structures. mountainscholar.orgresearchgate.net

Another avenue of exploration is the use of precursors and templates to guide the crystallization process. Research has shown that the choice of precursor, such as using urea (B33335), can lead to new, simple synthesis routes for metal carbonates, including cadmium carbonate. iwaponline.com Furthermore, studies on the growth of cadmium carbonate crystals in the presence of organic templates like alcohol and fatty acid monolayers have demonstrated the ability to influence crystal morphology, leading to the formation of structures with rounded edges and faces, as opposed to the typical rhombohedra. researchgate.net The use of double hydrophilic block copolymers as crystal modifiers has also been shown to enable the "morphosynthesis" of various metal carbonates, including cadmium carbonate, into well-defined superstructures like hollow spheres. acs.org

Recent discoveries in high-pressure synthesis have opened up new possibilities for creating novel polymorphs of cadmium carbonate. By laser heating otavite (the naturally occurring form of cadmium carbonate) in carbon dioxide at 43 GPa, researchers have synthesized a new high-pressure monoclinic polymorph of CdCO₃. acs.org This demonstrates the potential for discovering new phases of cadmium carbonate with potentially unique properties by exploring extreme synthesis conditions.

Future work in this area will likely focus on:

Fine-tuning synthesis parameters (e.g., temperature, pressure, solvent, precursor concentration) to achieve precise control over particle size, shape, and crystallinity.

Exploring a wider range of organic and inorganic templates to create complex, hierarchical structures.

Investigating the mechanisms of crystal nucleation and growth in these novel synthesis environments to better understand and control the formation of desired structures.

Synthesizing and characterizing new polymorphs of cadmium carbonate under various non-ambient conditions to explore new material properties.

Synthesis Method	Key Features	Potential Outcomes	Reference
Hydrothermal/Solvothermal	Reactions in solvents at high temperature and pressure.	Control over crystal morphology and size; synthesis of complex frameworks.	mountainscholar.orgresearchgate.net
Precursor-Controlled (e.g., urea)	Utilizes specific chemical precursors to simplify the synthesis process.	Development of new, efficient, and simple synthesis routes.	iwaponline.com
Template-Assisted (e.g., organic monolayers, polymers)	Uses organic molecules to direct crystal growth.	Control over crystal morphology, leading to superstructures like hollow spheres.	researchgate.netacs.org
High-Pressure Synthesis	Application of extreme pressure and temperature.	Formation of novel polymorphs with potentially new properties.	acs.org

Integration of Multiscale Modeling and Computational Simulations for Predictive Material Design

The integration of computational tools is set to revolutionize the design and discovery of new cadmium carbonate-based materials. By simulating material properties at various scales, from the atomic to the macroscopic, researchers can predict the behavior of cadmium carbonate and design materials with specific functionalities before they are synthesized in the lab. mdpi.comnist.gov

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method that can be used to investigate the electronic structure and properties of materials. mountainscholar.org DFT studies have already been applied to understand the vibrational spectra of carbonates, including cadmium carbonate, providing insights into the relationship between their crystal structure and spectroscopic characteristics. mdpi.com Future DFT calculations could be employed to predict a wide range of properties for both existing and hypothetical polymorphs of cadmium carbonate, such as its electronic band structure, optical properties, and surface reactivity. nih.govresearchgate.net

Molecular Dynamics (MD) simulations can be used to study the dynamic behavior of atoms and molecules in cadmium carbonate. youtube.com This can provide insights into processes such as crystal growth, phase transitions, and the interaction of cadmium carbonate with other molecules. aip.org For example, MD simulations could be used to model the interaction of chelating agents with cadmium carbonate to better understand its dissolution for applications in remediation. analis.com.my

Multiscale modeling aims to bridge the gap between different modeling techniques to simulate complex phenomena that occur over a wide range of length and time scales. acs.orgempa.ch For cadmium carbonate, a multiscale approach could involve using DFT to parameterize force fields for MD simulations, which in turn could provide input for larger-scale continuum models. This integrated approach would enable the prediction of macroscopic properties, such as the mechanical strength or catalytic activity of a cadmium carbonate-based material, based on its atomic-level structure. rsc.org The ultimate goal is to create a computationally guided approach to the synthesis of materials, allowing for the in silico design of cadmium carbonate structures with desired properties for specific applications. rsc.org

Future research in this area will likely involve:

Developing accurate and efficient computational models for cadmium carbonate that can predict a wide range of properties.

Using high-throughput computational screening to identify promising new structures and compositions of cadmium carbonate-based materials.

Combining computational modeling with experimental studies to validate predictions and gain a deeper understanding of the structure-property relationships in cadmium carbonate.

Applying machine learning techniques to analyze large datasets from both simulations and experiments to accelerate the discovery of new materials. researchgate.net

Modeling Technique	Scale	Predicted Properties for Cadmium Carbonate	Reference
Density Functional Theory (DFT)	Quantum (atomic and electronic)	Electronic structure, vibrational spectra, optical properties, surface reactivity.	mdpi.comnih.govresearchgate.net
Molecular Dynamics (MD)	Atomic/Molecular	Crystal growth, phase transitions, dissolution processes, interactions with other molecules.	youtube.comaip.organalis.com.my
Multiscale Modeling	Atomic to Macroscopic	Mechanical properties, catalytic activity, overall material performance.	acs.orgempa.chrsc.org

Further Exploration of Interdisciplinary Research in Environmental Biogeochemistry and Remediation Technologies

The environmental fate and impact of cadmium are of significant concern, and future research on cadmium carbonate will increasingly involve interdisciplinary approaches that combine chemistry, geology, biology, and environmental science. Understanding the biogeochemical cycling of cadmium is crucial for developing effective remediation strategies.

A key area of future research is the application of microbially induced carbonate precipitation (MICP) for the remediation of cadmium-contaminated environments. This biotechnology utilizes the metabolic activity of ureolytic bacteria to induce the precipitation of cadmium as cadmium carbonate, thereby reducing its bioavailability and toxicity. Research has demonstrated the effectiveness of MICP in immobilizing cadmium in soil and tailings. acs.org Future studies will likely focus on optimizing the MICP process for in-situ applications, including identifying and engineering robust microbial strains that can function in a variety of environmental conditions. Further exploration into the long-term stability of the precipitated cadmium carbonate and its potential for remobilization under changing environmental conditions (e.g., shifts in pH) is also warranted. acs.org

The study of cadmium carbonate's role in the broader biogeochemical cycle of cadmium is another important research direction. This includes investigating the formation and dissolution of cadmium carbonate in natural systems such as soils, sediments, and aquatic environments. Understanding the factors that control these processes, such as pH, redox conditions, and the presence of organic matter, is essential for predicting the mobility and fate of cadmium in the environment. mdpi.com

Interdisciplinary research will also be crucial for developing novel remediation technologies that are both effective and sustainable. This could involve combining MICP with other remediation techniques, such as phytoremediation, to create synergistic treatment systems. Furthermore, exploring the use of waste materials as a source of calcium for carbonate precipitation could enhance the sustainability of these technologies. acs.org

Key research questions for the future include:

What are the dominant microbial communities and metabolic pathways involved in cadmium carbonate precipitation in different environments?

How do environmental factors influence the long-term stability and fate of biogenically produced cadmium carbonate?

Can MICP be effectively scaled up for the remediation of large-scale contaminated sites?

What is the potential for integrating cadmium carbonate precipitation into circular economy models for waste treatment and resource recovery?

Innovations in Cadmium Carbonate-Based Functional Materials for Sustainable Applications

Beyond its traditional uses, there is a growing interest in developing innovative functional materials from cadmium carbonate for a range of sustainable applications. This research direction focuses on leveraging the unique chemical and physical properties of cadmium carbonate to address challenges in areas such as catalysis, energy storage, and environmental protection.

In the field of catalysis , cadmium-based materials have shown significant activity. figshare.com Cadmium carbonate itself has been recognized for its catalytic potential. rsc.org Future research could focus on designing nanostructured cadmium carbonate catalysts with high surface area and specific active sites to enhance their catalytic performance in various chemical transformations. Furthermore, cadmium-based metal-organic frameworks (MOFs) have emerged as a promising class of materials for catalysis, including the conversion of CO2 into valuable chemicals. mdpi.comwikipedia.org For instance, cadmium-functionalized zeolitic imidazolate frameworks (Cd-ZIF-8) have been shown to be efficient electrocatalysts for the conversion of CO2 to syngas. nih.govacs.org The development of new MOFs using cadmium carbonate as a precursor or a component could lead to novel catalysts with tailored porosity and functionality for sustainable chemical synthesis.

The potential of metal carbonates for thermochemical energy storage presents another exciting avenue for research. mdpi.com Carbonate-based systems can store high-temperature thermal energy through reversible decarbonation-carbonation cycles. While research has primarily focused on carbonates of other metals like calcium and strontium, the fundamental principles could be applied to cadmium carbonate. mdpi.com Future studies could investigate the thermodynamics and kinetics of the CdCO₃/CdO cycle to assess its feasibility for high-temperature energy storage applications, which are crucial for the integration of renewable energy sources. researchgate.net

The development of sustainable composite materials incorporating cadmium carbonate is also a promising area. For example, cellulose-bentonite composites have been explored for the removal of pollutants, including cadmium, from wastewater through adsorption and ion exchange mechanisms. mdpi.com Future research could explore the synthesis of novel composites where cadmium carbonate is intentionally incorporated to impart specific functionalities, such as enhanced adsorption capacity for certain pollutants or photocatalytic activity for the degradation of organic contaminants.

Future innovations in this domain will likely be driven by:

The synthesis of cadmium carbonate nanomaterials with controlled size and morphology to maximize their performance in catalytic and energy applications.

The design and synthesis of novel cadmium-based MOFs and other porous materials for applications in gas separation, storage, and conversion.

A deeper understanding of the structure-property relationships in cadmium carbonate-based materials to enable the rational design of functional materials with desired properties.

Q & A

Q. What methodologies enable comparative studies of cadmium carbonate’s reactivity with other cadmium salts (e.g., CdO, CdS)?

• Methodological Answer :
• Acid Dissolution Kinetics : Compare reaction rates with HCl (1M) using pH-stat titration.
• Electrochemical Analysis : Measure corrosion potentials in saline solutions via potentiostatic polarization.
• Computational Chemistry : Simulate surface interactions using molecular dynamics (MD) .